Cas no 2168126-75-6 (1-(1H-pyrazol-1-yl)cyclopropane-1-carbaldehyde)

• Product Name: 1-(1H-pyrazol-1-yl)cyclopropane-1-carbaldehyde
• CAS No: 2168126-75-6
• MF: C₇H₈N₂O
• MW: 136.15122127533
• MDL: MFCD30735909
• CID: 5463525
• PubChem ID: 155820913
• Update Time: 2025-11-01

1-(1H-pyrazol-1-yl)cyclopropane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-Pyrazol-1-ylcyclopropane-1-carbaldehyde
• 1-(1H-pyrazol-1-yl)cyclopropane-1-carbaldehyde
• Z2941211244

• MDL： MFCD30735909
• Inchi： 1S/C7H8N2O/c10-6-7(2-3-7)9-5-1-4-8-9/h1,4-6H,2-3H2
• InChI Key： GHXXUQSQMILPPO-UHFFFAOYSA-N
• SMILES： O=CC1(CC1)N1C=CC=N1

Computed Properties

• Exact Mass: 136.063662883 g/mol
• Monoisotopic Mass: 136.063662883 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 136.15
• XLogP3: 0.2
• Topological Polar Surface Area: 34.9

Additional information on 1-(1H-pyrazol-1-yl)cyclopropane-1-carbaldehyde

1-(1H-pyrazol-1-yl)cyclopropane-1-carbaldehyde: A Comprehensive Overview

1-(1H-pyrazol-1-yl)cyclopropane-1-carbaldehyde (CAS No. 2168126-75-6) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound, characterized by its distinctive pyrazole and cyclopropane moieties, exhibits a range of interesting properties that make it a valuable candidate for various applications.

The pyrazole ring, a five-membered heterocyclic aromatic compound, is known for its biological activity and has been extensively studied in the development of pharmaceuticals. The presence of this ring in 1-(1H-pyrazol-1-yl)cyclopropane-1-carbaldehyde contributes to its potential as a scaffold for drug discovery. The cyclopropane ring, on the other hand, adds structural rigidity and can influence the compound's conformational flexibility, which is crucial for binding to biological targets.

Recent research has highlighted the importance of pyrazole derivatives in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2023 reported that pyrazole derivatives exhibit potent anti-inflammatory and analgesic properties. This finding suggests that 1-(1H-pyrazol-1-yl)cyclopropane-1-carbaldehyde could be a promising lead compound for the development of new anti-inflammatory drugs.

In addition to its potential as an anti-inflammatory agent, 1-(1H-pyrazol-1-yl)cyclopropane-1-carbaldehyde has also shown promise in the field of cancer research. A 2022 study published in the European Journal of Medicinal Chemistry demonstrated that certain pyrazole derivatives can inhibit the growth of cancer cells by targeting specific signaling pathways. The unique combination of the pyrazole and cyclopropane moieties in this compound may enhance its ability to interact with these pathways, making it a valuable candidate for further investigation.

The synthesis of 1-(1H-pyrazol-1-yl)cyclopropane-1-carbaldehyde has been optimized through various methods, including transition-metal-catalyzed reactions and multicomponent reactions. These synthetic routes not only improve the yield and purity of the compound but also allow for the introduction of functional groups that can be further modified to enhance its biological activity. For example, a recent study published in Organic Letters described a highly efficient palladium-catalyzed method for synthesizing this compound with high stereoselectivity.

The physical and chemical properties of 1-(1H-pyrazol-1-yl)cyclopropane-1-carbaldehyde have been extensively characterized. It is a colorless solid with a melting point of approximately 75°C and is soluble in common organic solvents such as dichloromethane and ethanol. Its spectroscopic properties, including NMR and IR spectra, have been well-documented, providing valuable information for its identification and characterization.

In terms of safety and handling, 1-(1H-pyrazol-1-yl)cyclopropane-1-carbaldehyde should be stored under dry conditions and protected from light to maintain its stability. Standard laboratory safety protocols should be followed when handling this compound to ensure safe use.

The potential applications of 1-(1H-pyrazol-1-yl)cyclopropane-1-carbaldehyde extend beyond pharmaceuticals. In materials science, the unique combination of the pyrazole and cyclopropane moieties has led to its exploration as a building block for functional materials. For instance, researchers at the University of California have used this compound as a precursor for the synthesis of novel polymers with tunable properties.

In conclusion, 1-(1H-pyrazol-1-yl)cyclopropane-1-carbaldehyde (CAS No. 2168126-75-6) is a multifaceted compound with significant potential in various scientific fields. Its unique structure and versatile properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its biological activity and synthetic methods, this compound is poised to play an increasingly important role in advancing our understanding of chemical biology and medicinal chemistry.